Cas no 19790-60-4 (3-(Phenylmethoxy)propanal)

• Product Name: 3-(Phenylmethoxy)propanal
• CAS No: 19790-60-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00506599
• CID: 123767
• PubChem ID: 10888261
• Update Time: 2025-06-08

3-(Phenylmethoxy)propanal Chemical and Physical Properties

Names and Identifiers

• Propanal,3-(phenylmethoxy)-
• 3-Benzyloxy-Propionaldehyde
• 3-(BENZYLOXY)PROPANAL
• 3-(Phenylmethoxy)pro
• 3-(Phenylmethoxy)propanal
• 3-Benzyloxy-1-propanal
• NULL
• 3-Benzyloxypropionaldehyde
• 3-phenylmethoxypropanal
• 3-(Benzyloxy)-1-propanal
• 3-(Benzyloxy)propionaldehyde
• beta-(Benzyloxy)propionaldehyde
• Propanal, 3-(phenylmethoxy)-
• 3-Benzyloxypropionaldehyde 96%
• AS-19780
• SCHEMBL1428305
• AMY3580
• SY275149
• 3-benzyloxy-1-propanaldehyde
• 19790-60-4
• 3-benzyloxypropanal
• Z1080367286
• CS-W010833
• AKOS012340690
• MFCD00506599
• W-206459
• EN300-98978
• DTXSID90447162
• ANSYAMHYCYOWAW-UHFFFAOYSA-N
• FT-0709522
• W18571
• 3-Benzyloxypropionaldehyde, 96%
• A902302
• 3-benzyloxy propanal
• DA-08580

• MDL： MFCD00506599
• Inchi： 1S/C10H12O2/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-7H,4,8-9H2
• InChI Key： ANSYAMHYCYOWAW-UHFFFAOYSA-N
• SMILES： O(CCC=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.059 g/mL at 25 °C
• Boiling Point: 262.6±15.0 ºC (760 Torr),
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.512
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.79220

3-(Phenylmethoxy)propanal Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： 61
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(Phenylmethoxy)propanal

Introduction to 3-(Phenylmethoxy)propanal (CAS No. 19790-60-4)

3-(Phenylmethoxy)propanal (CAS No. 19790-60-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and chemical biology. This aldehyde, characterized by its aromatic and aliphatic functionalities, plays a crucial role in the development of various bioactive molecules and pharmaceutical intermediates. In this comprehensive introduction, we will delve into the chemical properties, synthetic applications, and recent research advancements associated with 3-(Phenylmethoxy)propanal.

Chemical Structure and Properties

3-(Phenylmethoxy)propanal is a colorless liquid with a molecular formula of C10H12O2 and a molecular weight of 164.2 g/mol. The compound features a benzyl ether group attached to an aliphatic chain terminated by an aldehyde functional group. This unique combination of functionalities imparts 3-(Phenylmethoxy)propanal with distinct chemical properties that make it valuable in various synthetic transformations.

The presence of the aldehyde group allows for a wide range of reactions, including nucleophilic addition, condensation, and reduction. The benzyl ether moiety, on the other hand, can undergo substitution or elimination reactions under appropriate conditions. These properties make 3-(Phenylmethoxy)propanal a valuable starting material for the synthesis of complex organic molecules.

Synthetic Applications

3-(Phenylmethoxy)propanal has found extensive use in organic synthesis due to its reactivity and functional group diversity. One notable application is in the synthesis of β-lactams, which are important intermediates in the production of antibiotics such as penicillins and cephalosporins. The aldehyde group can be converted into an azide through a series of reactions, followed by ring closure to form the β-lactam structure.

In addition to β-lactams, 3-(Phenylmethoxy)propanal is also used in the synthesis of α-amino acids and their derivatives. These compounds are essential building blocks for peptides and proteins, making them crucial in pharmaceutical research and development. The aldehyde group can be selectively reduced to an alcohol or converted into an amine using reductive amination techniques.

Recent Research Advancements

Recent studies have highlighted the potential of 3-(Phenylmethoxy)propanal in developing novel therapeutic agents. One area of interest is its use as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. For example, researchers have explored the use of 3-(Phenylmethoxy)propanal derivatives as inhibitors of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several 3-(Phenylmethoxy)propanal derivatives as HDAC inhibitors. The results showed that these compounds exhibited potent inhibitory activity against HDAC enzymes, suggesting their potential as lead compounds for further drug development.

Beyond enzymatic inhibition, 3-(Phenylmethoxy)propanal has also been investigated for its anti-inflammatory properties. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of 3-(Phenylmethoxy)propanal could effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Safety Considerations

While 3-(Phenylmethoxy)propanal is a valuable chemical intermediate, it is important to handle it with care due to its reactivity and potential health hazards. Proper safety protocols should be followed during storage and handling to prevent exposure to skin or inhalation. It is recommended to work with this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE).

Conclusion

In summary, 3-(Phenylmethoxy)propanal (CAS No. 19790-60-4) is a versatile compound with significant applications in organic synthesis, pharmaceutical research, and chemical biology. Its unique chemical structure enables a wide range of synthetic transformations, making it an essential building block for the development of bioactive molecules and pharmaceutical intermediates. Recent research has further expanded its potential uses in drug discovery and therapeutic applications, highlighting its importance in modern chemistry and medicine.